Cas no 5468-58-6 ( )

• Product Name: &nbsp
• CAS No: 5468-58-6
• MF: C₁₀H₂₂O₄
• MW: 206.279284000397
• CID: 942544
• PubChem ID: 223797
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,1,3-triethoxy-3-methoxypropane
• 1,1,3-Triaethoxy-3-methoxy-propan
• 1,1,3-triethoxy-3-methoxy-propane
• malonaldehyde diethyl acetal ethyl methyl acetal
• NSC11788
• DTXSID00279219
• NSC-11788
• 5468-58-6
• SCHEMBL10647959
•  

• Inchi： 1S/C10H22O4/c1-5-12-9(11-4)8-10(13-6-2)14-7-3/h9-10H,5-8H2,1-4H3
• InChI Key： UWWDYOBQPQWHNP-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(OC)OCC)OCC

Computed Properties

• Exact Mass: 206.15200
• Monoisotopic Mass: 206.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 0.938
• Boiling Point: 240.3°C at 760 mmHg
• Flash Point: 67.5°C
• Refractive Index: 1.416
• PSA: 36.92000
• LogP: 1.78460